Cas no 196818-41-4 (Benzeneethanamine, N-methyl-3,5-bis(trifluoromethyl)-)
196818-41-4 structure
Product Name:Benzeneethanamine, N-methyl-3,5-bis(trifluoromethyl)-
CAS No:196818-41-4
MF:C11H11F6N
MW:271.202163934708
CID:3869826
PubChem ID:10934549
Update Time:2025-04-22
Benzeneethanamine, N-methyl-3,5-bis(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzeneethanamine, N-methyl-3,5-bis(trifluoromethyl)-
- 2-(3,5-BIS(TRIFLUOROMETHYL)PHENYL)-N-METHYLETHAN-1-AMINE
- YUINNXXFLGQYDH-UHFFFAOYSA-N
- AT44238
- 2-[3,5-bis(trifluoromethyl)phenyl]-N-methylethanamine
- AKOS017560708
- 196818-41-4
- SCHEMBL2895602
-
- Inchi: 1S/C11H11F6N/c1-18-3-2-7-4-8(10(12,13)14)6-9(5-7)11(15,16)17/h4-6,18H,2-3H2,1H3
- InChI Key: QEIBKLLSSWHWMK-UHFFFAOYSA-N
- SMILES: FC(C1C=C(C(F)(F)F)C=C(C=1)CCNC)(F)F
Computed Properties
- Exact Mass: 271.07956833Da
- Monoisotopic Mass: 271.07956833Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 12Ų
Benzeneethanamine, N-methyl-3,5-bis(trifluoromethyl)- Related Literature
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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